Cas no 2228963-56-0 (1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol
• CAS No: 2228963-56-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5879912
• PubChem ID: 165677632
• Update Time: 2025-10-28

1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol
• 1-[2-(3,5-dimethoxy-4-methylphenyl)ethyl]cyclopropan-1-ol
• EN300-1795239
• 2228963-56-0

• Inchi： 1S/C14H20O3/c1-10-12(16-2)8-11(9-13(10)17-3)4-5-14(15)6-7-14/h8-9,15H,4-7H2,1-3H3
• InChI Key： SSFCRHKWLDSTOT-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=C(C(C)=C(C=2)OC)OC)CC1

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol

Professional Introduction to 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol (CAS No. 2228963-56-0)

1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2228963-56-0, possesses a cyclopropanol moiety attached to an ethyl chain that is further substituted with a phenyl ring featuring methoxy and methyl groups at specific positions. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural configuration of 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol is highly intriguing from a chemical perspective. The cyclopropanol group introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the phenyl ring with methoxy and methyl substituents enhances its potential for selective binding to specific proteins or enzymes. This combination of features has led researchers to explore its potential in drug discovery and molecular recognition.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique chemical properties and biological activities. Cyclopropanols, in particular, have been shown to exhibit significant pharmacological effects across various therapeutic areas. The compound 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol is no exception and has been studied for its potential role in modulating biological pathways relevant to inflammation, pain perception, and neurological disorders.

One of the most compelling aspects of this compound is its structural similarity to certain natural products known for their bioactivity. For instance, the phenyl ring with methoxy and methyl groups resembles structures found in flavonoids and other polyphenolic compounds, which are widely recognized for their health benefits. By incorporating these motifs into a cyclopropanol backbone, researchers aim to leverage the inherent properties of these natural scaffolds while introducing new functionalities that could enhance therapeutic efficacy.

Recent studies have begun to uncover the mechanistic insights into how 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol interacts with biological targets. Initial research suggests that the compound may exert its effects by binding to specific enzymes or receptors involved in signal transduction pathways. For example, its structural features could allow it to inhibit enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in the inflammatory response. Additionally, the compound may interact with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The synthesis of 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired framework with high precision and yield. These advancements are crucial for facilitating further exploration of the compound's biological properties.

In conclusion, 1-2-(3,5-dimethoxy-4-methylphenyl)ethylcyclopropan-1-ol (CAS No. 2228963-56-0) represents a fascinating example of how structural innovation can lead to novel bioactive compounds. Its unique combination of functional groups and its resemblance to known bioactive natural products make it a valuable tool for researchers in the chemical biology and pharmaceutical industries. As more studies are conducted on this compound, we can expect further insights into its potential applications and mechanisms of action.